N-(4-chloro-3-methoxyphenyl)propanamide

• IUPAC Name: N-(4-chloro-3-methoxyphenyl)propanamide
• InChI: InChI=1S/C10H12ClNO2/c1-3-10(13)12-7-4-5-8(11)9(6-7)14-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: GFMBJFPIIRRXPN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)OC
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

N-(4-chloro-3-methoxyphenyl)propanamide, also known as m-chloropropiophenone, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of aryl ketones and has a molecular weight of 195.65 g/mol. It is a white crystalline solid that is soluble in organic solvents such as ethanol, methanol, and chloroform.

Mechanism of Action

The mechanism of action of N-(4-chloro-3-methoxyphenyl)propanamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are inflammatory mediators that cause pain and inflammation. By inhibiting their production, N-(4-chloro-3-methoxyphenyl)propanamide reduces pain and inflammation.
Biochemical and Physiological Effects:
N-(4-chloro-3-methoxyphenyl)propanamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to have anticonvulsant activity in animal models of epilepsy. In addition, it has been shown to have antioxidant activity, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

N-(4-chloro-3-methoxyphenyl)propanamide has several advantages for use in lab experiments. It is a relatively inexpensive compound that is easy to synthesize. It is also stable and has a long shelf life. However, it has some limitations. It is not very water-soluble, which can make it difficult to use in aqueous solutions. In addition, it has a relatively low potency, which means that high concentrations may be required to achieve the desired effect.

Future Directions

There are several future directions for research on N-(4-chloro-3-methoxyphenyl)propanamide. One area of interest is its potential as an anticancer agent. It has been shown to have cytotoxic activity against cancer cells in vitro, and further studies are needed to determine its potential as a cancer treatment. Another area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to have neuroprotective effects in animal models of these diseases, and further studies are needed to determine its potential as a treatment. Finally, there is interest in using N-(4-chloro-3-methoxyphenyl)propanamide as a starting material for the synthesis of other compounds with potential biological activity.

Synthesis Methods

The synthesis of N-(4-chloro-3-methoxyphenyl)propanamide involves the reaction of 4-chloro-3-methoxybenzaldehyde with propionyl chloride in the presence of anhydrous aluminum chloride. The reaction takes place in a solvent such as chloroform or dichloromethane, and the product is obtained after purification by recrystallization using a suitable solvent.

Scientific Research Applications

N-(4-chloro-3-methoxyphenyl)propanamide has been used in various scientific research studies. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been used as a starting material for the synthesis of other compounds with potential biological activity.